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Compound of Interest

Compound Name: 2-Acetamido-5-fluoropyridine

Cat. No.: B564454

Essential Safety and Handling Guide for 2-
Acetamido-5-fluoropyridine

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Acetamido-5-fluoropyridine is not
readily available. The following guidance is based on the safety data of structurally similar
compounds, such as 2-Amino-5-fluoropyridine and other pyridine derivatives. It is imperative to
handle this compound with caution in a laboratory setting, assuming it may have hazardous

properties.

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 2-Acetamido-5-fluoropyridine. The following
operational and disposal plans are designed to ensure the safe handling of this chemical from
acquisition to disposal.

Chemical and Physical Properties

The following table summarizes key quantitative data for 2-Acetamido-5-fluoropyridine.
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Property Value

CAS Number 100304-88-9
Molecular Formula C7H7FN20

Molecular Weight 154.14 g/mol

Boiling Point 319.9 °C at 760 mmHg
Flash Point 147.3°C

Density 1.285 g/cm3

Hazard Identification and Personal Protective Equipment
(PPE)

Based on analogous compounds, 2-Acetamido-5-fluoropyridine should be treated as a
substance that is harmful if swallowed, in contact with skin, or if inhaled, and may cause skin
and eye irritation.[1][2] A comprehensive personal protective equipment plan is therefore
mandatory.
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Operational Plan: Step-by-Step Handling
Procedures

1. Preparation and Engineering Controls:
o Ensure a certified chemical fume hood is operational before beginning any work.[3]

 Verify that an emergency eyewash station and safety shower are accessible and
unobstructed.[4]

» Prepare all necessary equipment and reagents before handling the compound.

o Designate a specific area within the fume hood for handling 2-Acetamido-5-fluoropyridine
to minimize contamination.

2. Weighing and Aliquoting:

o Perform all weighing and aliquoting of the solid compound within a chemical fume hood or a
ventilated balance enclosure to prevent inhalation of dust particles.

o Use anti-static tools and equipment to avoid dispersal of the powder.

o Close the container tightly after use.[3]

3. Solution Preparation:

o Slowly add the solid 2-Acetamido-5-fluoropyridine to the solvent to avoid splashing.
o Keep the container closed when not in use to prevent the release of vapors.

» Ensure proper labeling of the solution with the chemical name, concentration, date, and
hazard information.

4. Reaction and Experimental Use:
e Set up all reactions within a chemical fume hood.

¢ Use equipment that is in good condition and appropriate for the scale of the reaction.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0265995.htm
https://www.fishersci.com/store/msds?partNumber=AC397290010&countryCode=US&language=en
https://www.benchchem.com/product/b564454?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0265995.htm
https://www.benchchem.com/product/b564454?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Continuously monitor the reaction for any unexpected changes.

. Emergency Procedures:

Skin Contact: Immediately wash the affected area with copious amounts of soap and water
for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation
persists.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Seek immediate medical attention.[1][5]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[2][5]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.[5]

Spills: For small spills, use an absorbent material like sand or vermiculite to contain the spill.
The contained material should then be transferred to a sealed, labeled container for
disposal. For large spills, evacuate the area and contact emergency services.

Disposal Plan

Waste containing 2-Acetamido-5-fluoropyridine is considered hazardous waste and must be

disposed of according to institutional and governmental regulations.

1

2

. Waste Segregation:

Collect all waste containing 2-Acetamido-5-fluoropyridine, including unused solid,
solutions, and contaminated materials (e.g., gloves, paper towels, pipette tips), in a
dedicated and clearly labeled hazardous waste container.

As a halogenated organic compound, it should be segregated into the halogenated organic

waste stream.

. Container and Labeling:

Use a compatible, leak-proof container for waste collection.
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e The container must be clearly labeled with "Hazardous Waste," the full chemical name "2-
Acetamido-5-fluoropyridine,” and a description of the contents (e.g., "solid waste,"
"solution in methanol®).

3. Storage:

» Store the hazardous waste container in a designated, well-ventilated, and secure area, away
from incompatible materials.

o Keep the container tightly sealed to prevent the release of vapors.
4. Final Disposal:

» Arrange for the collection and disposal of the hazardous waste through your institution's
environmental health and safety (EHS) office or a licensed hazardous waste disposal
contractor.

o Current practices for the disposal of waste pyridine often include rotary kiln incineration.[5]

Visual Workflow and Safety Hierarchy

The following diagrams illustrate the safe handling workflow and the hierarchy of controls for
working with 2-Acetamido-5-fluoropyridine.
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Caption: A workflow for the safe handling of 2-Acetamido-5-fluoropyridine.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b564454?utm_src=pdf-body-img
https://www.benchchem.com/product/b564454?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Elimination/Substitution

(Use a less hazardous chemical if possible)

Engineering Controls
(e.g., Chemical Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(e.g., Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Caption: The hierarchy of controls for mitigating chemical hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. fishersci.ch [fishersci.ch]

¢ 2. cdhfinechemical.com [cdhfinechemical.com]

¢ 3. 2-Acetamido-5-fluoropyridine | 100304-88-9 [chemicalbook.com]
» 4. fishersci.com [fishersci.com]

e 5. scbt.com [scbt.com]

» To cite this document: BenchChem. [Personal protective equipment for handling 2-
Acetamido-5-fluoropyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b564454#personal-protective-equipment-for-handling-
2-acetamido-5-fluoropyridine]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b564454?utm_src=pdf-body-img
https://www.benchchem.com/product/b564454?utm_src=pdf-custom-synthesis
https://www.fishersci.ch/store/msds?partNumber=10011024&countryCode=CH&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1579879111_2-FLUOROPYRIDINE-CASNO-372-48-5-MSDS.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0265995.htm
https://www.fishersci.com/store/msds?partNumber=AC397290010&countryCode=US&language=en
https://www.scbt.com/p/2-acetamido-5-fluoropyridine-100304-88-9
https://www.benchchem.com/product/b564454#personal-protective-equipment-for-handling-2-acetamido-5-fluoropyridine
https://www.benchchem.com/product/b564454#personal-protective-equipment-for-handling-2-acetamido-5-fluoropyridine
https://www.benchchem.com/product/b564454#personal-protective-equipment-for-handling-2-acetamido-5-fluoropyridine
https://www.benchchem.com/product/b564454#personal-protective-equipment-for-handling-2-acetamido-5-fluoropyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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